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Introduction

Ethametsulfuron-methyl is a selective, post-emergence sulfonylurea herbicide highly effective
for the control of broad-leaved weeds, particularly in sensitive crops like oilseed rape (canola).
[1][2] Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme,
which is crucial for the biosynthesis of essential branched-chain amino acids in susceptible
plants, leading to the cessation of growth and eventual death of the weed.[1][3]

The formulation of ethametsulfuron-methyl as Water-Dispersible Granules (WDG), also
known as Dry Flowables (DF), offers significant advantages over traditional liquid or wettable
powder (WP) formulations.[4][5][6] WDGs are solid, non-dusty granules that readily disintegrate
and disperse in water to form a stable suspension.[6][7] This formulation type minimizes user
exposure risks associated with dust inhalation, improves handling and measurement accuracy,
and enhances storage and transportation efficiency due to its high active ingredient
concentration.[4][5]

These notes provide a comprehensive overview of the components, manufacturing workflow,
and quality control protocols essential for the development of a robust Ethametsulfuron-
methyl 75% WDG formulation.
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Physicochemical Properties of Ethametsulfuron-
methyl

A thorough understanding of the active ingredient's properties is fundamental to formulation
development.

Property Value Reference

methyl 2-[[[[4-ethoxy-6-

(methylamino)-1,3,5-triazin-2-
IUPAC Name ) ) [2]
yllamino]carbonyllamino]sulfon

yllbenzoate
CAS Number 97780-06-8 [2][3]
Molecular Formula C15H18N6O6S [2][3]
Molecular Weight 410.4 g/mol [3]
Physical State White crystalline solid [3]
Melting Point 194°C [3][8]

Moderately soluble (specific
Water Solubility value varies with pH and 9]

temperature)

Low, limiting inhalation
Vapor Pressure [3]
exposure

WDG Formulation Components

The performance of a WDG formulation is a delicate balance of its constituent parts. Each
component serves a specific function to ensure granule integrity, rapid dispersion, and
suspension stability.[4][10]
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Component

Typical Concentration (%)

Function

Ethametsulfuron-methyl (a.i.)

75.0

Provides herbicidal activity.

Dispersing Agent

5.0-15.0

Facilitates the separation of
active ingredient particles in
water and prevents their
agglomeration, ensuring a
stable suspension.[7][11]
Examples: Lignosulfonates,
Naphthalene sulfonate
formaldehyde condensates.
[11][12]

Wetting Agent

1.0-4.0

Reduces the surface tension
between the granule and
water, promoting rapid wetting
and disintegration upon
addition to the spray tank.[6][7]
[11]

Binder

1.0-5.0

Ensures the physical integrity
and hardness of the granules,
preventing attrition during
transport and handling.[10][13]
Examples: Polyvinyl alcohol
(PVA), Dextrin.[10][13]

Filler / Carrier

To 100

An inert material that provides
bulk to the formulation,
allowing for accurate dosing.
[11][14] Examples: Kaolin clay,

micronized silica.[11][12]

Antifoaming Agent (optional)

Prevents foam formation
during the preparation of the
slurry in manufacturing or
during dilution in the spray
tank.[11]
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WDG Manufacturing Process Workflow

WDG formulations can be produced through several methods, including spray drying, fluid bed
granulation, and extrusion.[11][13] The fluid bed granulation process is common and involves
spraying a liquid (water or a binder solution) onto a powder bed containing the active ingredient
and other excipients.

Preparation

Dry Mixing Dry/Jet Milling
(Al Fillers, Surfactants) (Particle Size Reduction)

Powder Feed

Granulation Finishing

Sieving / Classification Packaging

Binder Solution d Bed o Wet Granules |

Preparation | Drying

Click to download full resolution via product page

Caption: General workflow for WDG manufacturing via fluid bed granulation.

Logical Relationships in WDG Formulation

The selection and concentration of excipients directly influence the final product's performance
characteristics. Understanding these relationships is key to successful formulation
development.
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Caption: Relationship between formulation components and WDG performance.

Quality Control Test Protocols

To ensure the quality and efficacy of the Ethametsulfuron-methyl WDG formulation, a series
of standardized tests must be performed. The following protocols are based on internationally
recognized CIPAC (Collaborative International Pesticides Analytical Council) methods.

Table: Typical Quality Control Specifications for Ethametsulfuron-methyl 75% WDG
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Parameter Method Specification Limit
Active Ingredient Content HPLC-UV 750 = 25 g/kg
N Completely wetted in < 60
Wettability CIPAC MT 53.3.1
seconds.[15][16]
' < 2.0% retained on a 75 pm
Wet Sieve Test CIPAC MT 185 ]
sieve.[15][16]
o Minimum 75% in suspension
Suspensibility CIPAC MT 184 .
after 30 min.[15]
] ] Minimum 70% dispersed after
Degree of Dispersion CIPAC MT 174 ]
1 min.[15][16]
Persistent Foam CIPAC MT 47.2 < 60 mL after 1 minute.
) Specification to be set based
Dustiness CIPAC MT 171

on product characteristics.

Protocol 1: Determination of Ethametsulfuron-methyl Content

e Principle: The concentration of ethametsulfuron-methyl is determined by reverse-phase
high-performance liquid chromatography (HPLC) with UV detection.[17] Quantification is
achieved by comparing the peak area of the sample to that of a certified reference standard.
[17]

e Apparatus:
o High-Performance Liquid Chromatograph with UV detector (set at 254 nm).
o C8 or C18 reverse-phase column.
o Analytical balance, volumetric flasks, syringes, and filters.

e Reagents:

o Acetonitrile (HPLC grade).
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o Water (HPLC grade).
o Phosphoric acid or other suitable buffer to adjust mobile phase pH.

o Ethametsulfuron-methyl certified reference standard.

e Procedure:

o Standard Preparation: Accurately weigh a known amount of ethametsulfuron-methyl
reference standard and dissolve in a volumetric flask with the mobile phase or a suitable
solvent to create a stock solution. Prepare a series of dilutions to create a calibration

curve.

o Sample Preparation: Accurately weigh a quantity of the WDG formulation equivalent to a
known amount of active ingredient. Disperse it in a volumetric flask with a known volume
of solvent. Agitate thoroughly to dissolve the active ingredient and filter an aliquot for
injection.

o Chromatography: Set the HPLC conditions (flow rate, column temperature, injection
volume). Inject the standard solutions and the sample solution.

o Calculation: Calculate the concentration of ethametsulfuron-methyl in the sample by
comparing its peak area to the calibration curve generated from the standard solutions.

Protocol 2: Wettability Test (CIPAC MT 53.3.1)

e Principle: This test measures the time required for a known amount of WDG to become
completely wetted when dropped into water.[15][16]

e Apparatus:
o 250 mL beaker.
o Stopwatch.

e Reagents:

o CIPAC Standard Water D.
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e Procedure:

Add 100 mL of CIPAC Standard Water D to the beaker.

o

o Weigh a specified amount of the WDG sample (e.g., 0.5 g).[15]

o Drop the sample from a height of approximately 10 cm onto the center of the water
surface.

o Start the stopwatch immediately.

o Stop the stopwatch when the sample is completely submerged and wetted.

o Record the time. The formulation passes if the time is less than 60 seconds.[15][16]
Protocol 3: Wet Sieve Test (CIPAC MT 185)

o Principle: This test determines the amount of insoluble material remaining after dispersing
the WDG in water and passing it through a standard sieve.[15][16]

e Apparatus:

[e]

75 um test sieve with a receiver.

1 L beaker.

o

[¢]

Magnetic stirrer.

o

Wash bottle.

[e]

Drying oven.

e Reagents:

o CIPAC Standard Water D.

e Procedure:

o Accurately weigh 10 g of the WDG sample into the beaker.
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o Add approximately 500 mL of CIPAC Standard Water D and stir for 2 minutes.
o Quantitatively transfer the contents of the beaker onto the 75 um sieve.

o Wash the residue on the sieve with a gentle stream of water from the wash bottle until the
washings are clear.

o Carefully wash the residue to one side of the sieve, transfer it to a pre-weighed dish, and
dry in the oven at 105°C to a constant weight.

o Calculation:
» % Residue = (Mass of dry residue / Initial sample mass) x 100.
Protocol 4: Suspensibility Test (CIPAC MT 184)

e Principle: This method measures the ability of the WDG to remain in a stable suspension
after dispersion in water for a specified time.[15] The amount of active ingredient remaining
in suspension is determined by chemical assay.[15]

e Apparatus:

o

250 mL graduated cylinders with stoppers.

[¢]

Constant temperature water bath (e.g., 30 + 2°C).

[¢]

Pipette (to withdraw from the top 9/10ths).

[e]

HPLC system for analysis.
e Reagents:

o CIPAC Standard Water D.
» Procedure:

o Prepare a suspension by adding a calculated amount of WDG (e.g., 0.1 g) to 250 mL of
CIPAC Standard Water D in the graduated cylinder.[15]
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o Stopper the cylinder and invert it 30 times.
o Place the cylinder in the constant temperature water bath for 30 minutes.
o After 30 minutes, carefully remove the cylinder.

o Withdraw the top 9/10ths (225 mL) of the suspension using the pipette, leaving the bottom
1/10th (25 mL) undisturbed.

o Determine the concentration of ethametsulfuron-methyl in the original suspension
(before settling) and in the top 9/10ths portion using the HPLC method (Protocol 1).

o Calculation:
= % Suspensibility = (Mass of a.i. in top 9/10ths / Initial mass of a.i.) x 100.

Application Protocol: Spray Solution Preparation

o 1. Jar Test (Recommended for Tank Mixes): Before large-scale mixing, perform a jar test to
confirm the physical compatibility of ethametsulfuron-methyl WDG with other products
(e.g., graminicides).[1]

2. Filling the Tank: Fill the spray tank with half the required amount of water.

3. Agitation: Start the agitator and ensure it is running throughout the mixing and spraying
process.

4. Adding WDG: Slowly add the required amount of Ethametsulfuron-methyl 75% WDG
directly to the tank. Allow time for the granules to fully disperse.

5. Adding Other Products: If tank-mixing, add other products sequentially (e.g., other dry
formulations, then liquids, then emulsifiable concentrates).

6. Final Volume: Add the remaining water to the tank to reach the final desired spray volume.

7. Application: Apply the spray solution according to the recommended application timing,
typically when weeds are at the 2- to 4-leaf stage for optimal control.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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